1-({1-[6-(2-Thienyl)pyridazin-3-yl]piperidin-4-yl}carbonyl)indoline

• IUPAC Name: 2,3-dihydroindol-1-yl-[1-(6-thiophen-2-ylpyridazin-3-yl)piperidin-4-yl]methanone
• InChI: InChI=1S/C22H22N4OS/c27-22(26-14-11-16-4-1-2-5-19(16)26)17-9-12-25(13-10-17)21-8-7-18(23-24-21)20-6-3-15-28-20/h1-8,15,17H,9-14H2
• InChI Key: XUQXXQDOPDLAKP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N2CCC3=CC=CC=C32)C4=NN=C(C=C4)C5=CC=CS5
• Molecular Formula: C22H22N4OS
• Molecular Weight: 390.5 g/mol

Description

1-({1-[6-(2-Thienyl)pyridazin-3-yl]piperidin-4-yl}carbonyl)indoline is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-({1-[6-(2-Thienyl)pyridazin-3-yl]piperidin-4-yl}carbonyl)indoline is not yet fully understood. However, researchers believe that the compound may work by inhibiting specific enzymes or signaling pathways in the body. This inhibition may lead to changes in cellular processes that could be beneficial for treating certain diseases.
Biochemical and Physiological Effects
1-({1-[6-(2-Thienyl)pyridazin-3-yl]piperidin-4-yl}carbonyl)indoline has been shown to have various biochemical and physiological effects in laboratory experiments. These effects may include changes in cell growth and division, alterations in gene expression, and modifications to signaling pathways. The compound's effects may differ depending on the specific application and the concentration used.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 1-({1-[6-(2-Thienyl)pyridazin-3-yl]piperidin-4-yl}carbonyl)indoline in lab experiments is its potential to target specific cellular processes. This specificity may allow researchers to develop more targeted treatments for certain diseases. However, the compound's limitations include its potential toxicity and the need for specialized equipment and expertise to synthesize and use it in experiments.

Future Directions

Researchers are continually exploring new directions for the use of 1-({1-[6-(2-Thienyl)pyridazin-3-yl]piperidin-4-yl}carbonyl)indoline. Some of the potential future directions include the development of new cancer treatments, the identification of new drug targets, and the exploration of the compound's potential for treating neurological disorders. Additionally, researchers are exploring new synthesis methods to improve the compound's efficiency and reduce its toxicity.
Conclusion
In conclusion, 1-({1-[6-(2-Thienyl)pyridazin-3-yl]piperidin-4-yl}carbonyl)indoline is a chemical compound that has significant potential for various scientific research applications. While the compound's mechanism of action is not yet fully understood, researchers are continually exploring new directions for its use. Through ongoing research and development, 1-({1-[6-(2-Thienyl)pyridazin-3-yl]piperidin-4-yl}carbonyl)indoline may hold promise for the development of new treatments for various diseases.

Synthesis Methods

The synthesis of 1-({1-[6-(2-Thienyl)pyridazin-3-yl]piperidin-4-yl}carbonyl)indoline involves a series of chemical reactions that require specialized equipment and expertise. The process typically involves the use of various reagents and solvents to create the desired product. The synthesis method is continually evolving as new techniques and technologies become available.

Scientific Research Applications

1-({1-[6-(2-Thienyl)pyridazin-3-yl]piperidin-4-yl}carbonyl)indoline has been the subject of extensive scientific research due to its potential applications in various fields. Some of the significant areas of research include cancer treatment, drug development, and neuroscience. Researchers are studying the compound's properties to understand its potential benefits and limitations for these applications.